Cas no 1539104-44-3 (4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol)

4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol structure
1539104-44-3 structure
Product Name:4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
CAS No:1539104-44-3
MF:C10H14FNO
MW:183.22266626358
CID:6238044
PubChem ID:83696728
Update Time:2024-01-12

4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

    • 4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
    • EN300-1835053
    • 1539104-44-3
    • Inchi: 1S/C10H14FNO/c1-10(2,6-12)8-4-3-7(13)5-9(8)11/h3-5,13H,6,12H2,1-2H3
    • InChI Key: FVMLORPCXBXCBL-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(C)(C)CN)O

Computed Properties

  • Exact Mass: 183.105942232g/mol
  • Monoisotopic Mass: 183.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.2Ų

4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1835053-0.05g
4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
1539104-44-3
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$948.0 2023-09-19
Enamine
EN300-1835053-0.1g
4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
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EN300-1835053-0.25g
4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
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$1038.0 2023-09-19
Enamine
EN300-1835053-0.5g
4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
1539104-44-3
0.5g
$1084.0 2023-09-19
Enamine
EN300-1835053-1.0g
4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
1539104-44-3
1g
$1129.0 2023-06-02
Enamine
EN300-1835053-2.5g
4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
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$2211.0 2023-09-19
Enamine
EN300-1835053-5.0g
4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
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$3273.0 2023-06-02
Enamine
EN300-1835053-10.0g
4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
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$4852.0 2023-06-02
Enamine
EN300-1835053-1g
4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
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$1129.0 2023-09-19
Enamine
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